Acridinium, 3,6-bis(dimethylamino)-10-propyl-

• CAS No.: 36366-90-2
• Molecular Formula: C20H26N3+
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 3-N,3-N,6-N,6-N-tetramethyl-10-propylacridin-10-ium-3,6-diamine
• InChI: InChI=1S/C20H26N3/c1-6-11-23-19-13-17(21(2)3)9-7-15(19)12-16-8-10-18(22(4)5)14-20(16)23/h7-10,12-14H,6,11H2,1-5H3/q+1
• InChI Key: ITTIBUQSQJZCEN-UHFFFAOYSA-N
• Canonical SMILES: CCC[N+]1=C2C=C(C=CC2=CC3=C1C=C(C=C3)N(C)C)N(C)C

Description

Acridinium, 3,6-bis(dimethylamino)-10-propyl-, is a derivative of acridine, a heterocyclic organic compound. Acridine derivatives have been actively researched due to their wide range of applications in pharmacology, material sciences, and biological sciences

Preparation Methods

The synthesis of acridinium, 3,6-bis(dimethylamino)-10-propyl-, involves several steps. One common method includes the reaction of acridine with dimethylamine and propylamine under controlled conditions. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .

Chemical Reactions Analysis

Acridinium, 3,6-bis(dimethylamino)-10-propyl-, undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of acridone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the dimethylamino groups can be replaced by other nucleophiles.

Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Acridinium, 3,6-bis(dimethylamino)-10-propyl-, has several scientific research applications:

Biology: The compound is studied for its DNA-binding properties, making it a potential candidate for use in genetic research and molecular biology.

Medicine: Acridine derivatives, including this compound, are researched for their potential therapeutic applications, such as anticancer and antimicrobial agents.

Industry: The compound is used in the development of fluorescent materials and dyes for various industrial applications.

Mechanism of Action

The mechanism of action of acridinium, 3,6-bis(dimethylamino)-10-propyl-, primarily involves its interaction with DNA. The compound intercalates into the DNA structure, disrupting the normal function of DNA and related enzymes . This intercalation can inhibit DNA replication and transcription, leading to potential therapeutic effects, particularly in cancer treatment . The molecular targets include DNA and enzymes involved in DNA repair and replication .

Comparison with Similar Compounds

Acridinium, 3,6-bis(dimethylamino)-10-propyl-, can be compared with other acridine derivatives such as:

Amsacrine: Known for its anticancer properties, amsacrine also intercalates into DNA but has different substituents that affect its potency and selectivity.

DACA (N-(2-(dimethylamino)ethyl)acridine-4-carboxamide): This compound is another DNA intercalator with applications in cancer therapy.

Triazoloacridone (C-1305): A derivative with a triazole ring, known for its enhanced DNA-binding properties and potential therapeutic applications.

The uniqueness of acridinium, 3,6-bis(dimethylamino)-10-propyl-, lies in its specific substituents, which confer distinct chemical and biological properties, making it a valuable compound for various research and industrial applications .